Organofluorine compounds have found widespread applications in the pharmaceutical and agrochemical industries. Efficient construction of organofluorine molecules is highly desirable. Catalytic transformation of C(sp3)–H bonds into C(sp3)–F bonds provides the simplest and most straightforward way to organofluorine compounds. This Highlight discusses the most recent findings in the field.

Catalytic amounts of the base catalyst DABCO in cooperation with a proton source (732 cation exchange resin) afford the [4 + 2] cycloadducts of isatins with but-3-yn-2-one in moderate to good yields. Moreover, related plausible mechanisms have been proposed in detail based on control and deuterium labeling experiments.

A combination of configurational analysis based on coupling constants (JBCA) and Marfey's aminoacid derivatization allowed us to distinguish between the different possible diastereoisomers of threonines in cyclopeptides, when potentially some of the amino acids could be racemized/epimerized during the acid hydrolysis process. The strategy was applied to a new cyclic depsipeptide having an unusual chloropyrrol ring, gunungamide A (2), isolated from a marine sponge belonging to the genus Discodermia. Further validation of this approach was demonstrated with the peptide stellatolide (1), where epimerization of a threonine residue during hydrolysis in the Marfey's analysis resulted in a mistaken configuration. This approach can be extended to elucidate the absolute stereochemistry of peptides bearing amino acids with two or more contiguous chiral centers.

A novel and efficient CBr4-mediated oxidative cross-coupling reaction of α-amino carbonyl compounds with alcohols and thiols to build C–O and C–S bonds, respectively, has been developed. The reactions were realized under mild and transition-metal-free conditions via using CBr4 instead of complex catalyst systems.

Using earth abundant and environmentally friendly base metal catalysts instead of noble transition metal catalysts is becoming a hot topic in catalytic hydrogenation reactions. Under this guidance, several soluble, structurally well-defined alkaline-earth metal hydride complexes were reported to catalyze hydrogenation reactions. The easily available alkali metal hydrides, however, showed poor activity probably because of their saline structures and high lattice energies. Herein, we reported the efficient hydrogenation of various styrenes and α-alkenes with the combined catalysts of KH and Ca(HMDS)2·(THF)2 or Mg(HMDS)2·Et2O (HMDS = −N(SiMe3)2). The combined catalysts exhibited much better activity than their components KH or alkaline-earth metal amides, suggesting an obvious bimetallic synergistic effect. Preliminary mechanism studies revealed a degradation and activation effect of the alkaline-earth metal amides on saline KH.

Celamonols A–D (1–4), featuring an unusual pattern of conjunction between a 24,29-dinorfriedelane-type triterpenoid and a catechin, were isolated from the stems of Celastrus monospermus. Their structures were elucidated by extensive spectroscopic analyses, modified Mosher's method, and ECD calculations. Compounds 1 and 4 exhibited moderate activities against the proliferation of B lymphocytes with IC50 values of 1.46 and 1.35 μM, respectively.

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The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.